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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzyl alcohol

CAS No.: 80866-80-4

Cat. No.: B1582037

Get Quote

Executive Summary & Immediate Action
2-Chloro-5-nitrobenzyl alcohol is a halogenated aromatic nitro compound.[1] For disposal

purposes, it must be classified as Halogenated Organic Waste.

Critical Operational Directive:

DO NOT mix with non-halogenated solvents (e.g., acetone, methanol) in general waste

streams.

DO NOT autoclave. Nitro compounds possess thermal instability risks.

DO NOT dispose of down the drain. This compound is toxic to aquatic life and strictly

regulated.

Waste Stream Designation:

Solid Waste: Hazardous Waste Solid (Toxic, Irritant)[1][2]

Liquid Waste: Halogenated Organic Solvent Waste (if dissolved)
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Chemical Hazard Profile & Logistics
Understanding the physicochemical properties is essential for selecting the correct waste

container and storage conditions.

Table 1: Physical & Safety Data for Disposal
Property Value Operational Implication

CAS Number 80866-80-4
Unique identifier for waste

manifests.[1][2]

Physical State Solid (Powder/Crystalline)
Requires wide-mouth HDPE or

glass jars for disposal.[1][2]

Melting Point 74–79 °C
Store in cool, dry areas; avoid

heat sources.[1][2]

Hazard Codes H315, H319, H335
Irritant to eyes, skin, and

respiratory system.[1][2][3]

Reactivity Nitro-aromatic

Incompatible with strong

reducing agents, strong bases,

and acid chlorides.[1][2]

Halogen Content Chlorine present

Mandatory Segregation: Must

go to high-temperature

incineration with scrubbers.[1]

[2]

Table 2: Compatibility Matrix
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Chemical Class Compatibility Status Action

Strong Oxidizers INCOMPATIBLE
Store separately.[1][2] Risk of

fire/reaction.[4][5][6][7]

Strong Bases INCOMPATIBLE
Benzyl alcohols can react

exothermically.[1][2]

Reducing Agents INCOMPATIBLE
Nitro group reduction can be

energetic.[1][2]

Halogenated Solvents COMPATIBLE

Can be co-packed in

halogenated waste streams

(e.g., DCM).[1][2]

Pre-Disposal Assessment & Segregation Logic
Before disposal, you must determine the state of the chemical. The presence of the chlorine

atom dictates that this material cannot be sent for standard fuel blending; it requires specific

incineration protocols to prevent dioxin formation.

Figure 1: Waste Stream Decision Tree
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Assess 2-Chloro-5-nitrobenzyl alcohol Waste

Is the waste Solid or Liquid?

Pure Solid / Contaminated Debris Dissolved in Solution

Container: Wide-Mouth HDPE Jar
Label: Hazardous Waste - Solid Toxic Identify Solvent Base

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., Methanol, Acetone)

Container: Safety Can / Glass Bottle
Label: Halogenated Organic Waste

Container: Glass Bottle
Label: Mixed Halogenated Waste

(Must segregate from Fuel Blending)

Trace Halogens contaminate
entire stream

Click to download full resolution via product page

Caption: Decision logic for segregating 2-Chloro-5-nitrobenzyl alcohol. Note that mixing this

compound with non-halogenated solvents "poisons" the non-halogenated stream, forcing the

entire volume to be treated as halogenated waste.[1][2]

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)[8]

Gloves: Nitrile (minimum 0.11 mm thickness). Double gloving is recommended for handling

pure powder.
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Eye Protection: Chemical splash goggles (ANSI Z87.1).

Respiratory: If handling large quantities of powder outside a fume hood, use an N95 or P100

respirator to prevent inhalation (H335).

Phase 2: Packaging
Scenario A: Pure Solid or Spill Debris

Select a clean, chemically compatible container (HDPE wide-mouth jar or amber glass).

Transfer the solid carefully to avoid dust generation.

Wipe down the exterior of the container to ensure no residue remains.

Cap tightly.[9][8][4][10]

Scenario B: Liquid Solution

Verify the solvent compatibility (see Table 2).

Pour into a designated Halogenated Waste container.

Expert Insight: Never pour this into a "Non-Halogenated" carboy. Even small amounts of

chlorinated aromatics can disqualify a 55-gallon drum from low-cost fuel blending

programs, costing your facility significantly more for disposal.

Leave at least 10% headspace in the container for thermal expansion.

Phase 3: Labeling & Documentation
Attach a hazardous waste tag with the following details:

Chemical Name: 2-Chloro-5-nitrobenzyl alcohol (Write out in full; do not use formulas).

Hazards: Check "Toxic" and "Irritant."

Constituents: If in solution, list the solvent % and the solute %.
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Regulatory Compliance (RCRA & EPA)[1]
In the United States, this chemical falls under RCRA (Resource Conservation and Recovery

Act) regulations.

Waste Coding: While 2-Chloro-5-nitrobenzyl alcohol is not explicitly listed on the P-list or

U-list, it must be characterized based on its toxicity and ignitability (if in solvent).[1]

If the waste exhibits toxicity characteristics, it may trigger D-codes.

Most commonly, it is managed as Non-RCRA Regulated Hazardous Waste (unless in a

flammable solvent, then D001) but must be treated as hazardous due to OSHA/GHS

health hazards.

Halogen Rule: The EPA strictly regulates the burning of halogenated compounds. This waste

must be sent to a facility permitted for incineration with acid gas scrubbing capabilities to

neutralize the HCl generated during combustion [1].

Emergency Contingencies
Spill Response:

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Don goggles, nitrile gloves, and a lab coat.

Containment:

Solid: Cover with a damp paper towel to prevent dust dispersion, then scoop into a waste

jar.

Liquid: Absorb with vermiculite or sand. Do not use combustible materials (like sawdust)

due to the nitro group's potential reactivity.

Clean Up: Wipe the surface with a soap/water solution.[5][11] Place all cleanup materials

into the hazardous waste container.

First Aid:
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Skin Contact: Wash with soap and water for 15 minutes.[9][11]

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[9][8][5][6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures: 2-Chloro-5-nitrobenzyl
alcohol[1][2][3][4]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582037/docs#proper-disposal-procedures-2-chloro-
5-nitrobenzyl-alcohol-1-2-3-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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